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Introduction

While "Motionless Murine Analgesia Imaging (MMAI)" is not a standardized acronym in
behavioral pharmacology, the field has seen a significant move towards objective, imaging-
based methods for assessing pain and the efficacy of analgesics in murine models. These
techniques leverage machine learning and computer vision to quantify subtle behavioral
indicators of pain that are often too rapid or nuanced for human observers to reliably score.
This approach enhances the reproducibility and throughput of preclinical pain research.[1][2]
This document provides detailed application notes and protocols for several key automated
imaging techniques used in behavioral pharmacology studies.

Application Note 1: Automated Mouse Grimace
Scale (MGS) Analysis

Application: The Automated Mouse Grimace Scale (MGS) is a non-invasive method for
assessing spontaneous pain in mice by analyzing facial expressions.[3][4] It is particularly
useful for evaluating the efficacy of analgesics in post-operative or inflammatory pain models
where evoked stimuli are not required.[4] Automation of MGS scoring using machine learning
removes scorer bias and increases throughput.[3][4]

Principle: Machine learning models, typically convolutional neural networks (CNNSs), are trained
on large datasets of images of mouse faces that have been manually scored by experts for
pain-related facial action units (FAUS): orbital tightening, nose bulge, cheek bulge, ear position,
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and whisker change.[3][5] Once trained, these models can rapidly and accurately classify new

images, providing a quantitative measure of pain.[4]

Data Presentation:

L Typical
Parameter Description L Reference
Values/Findings
Pearson's correlation
coefficient (r) between
Automated vs. Human  scores generated by
] r=0.87 [6]
MGS Correlation the automated system
and expert human
scorers.
The accuracy of the
Pain Detection automated system in
N 94% [4]
Accuracy classifying images as
"pain” or "no-pain".
Automated MGS Significantly higher
) ) scores can detect a grimace scores in
Post-Operative Pain ) )
) moderate increase in surgery groups [31[6]
Detection _
pain for up to 48 hours  compared to sham
after surgery.[6] controls.
Reduction in Buprenorphine and
automated MGS meloxicam
Analgesic Efficacy scores following the significantly reduce [6]

administration of an

analgesic.

post-operative

grimace scores.[6]

Experimental Protocol: Automated MGS for Post-Operative Pain Assessment

e Animal Preparation:

o House C57BL/6 mice individually to allow for clear video acquisition.
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o Acclimatize mice to the recording chamber for at least 30 minutes before baseline
recording.

o Experimental Groups:

o Sham Group: Mice undergo anesthesia and a sham surgical procedure.

o Surgery + Vehicle Group: Mice undergo the surgical procedure (e.g., laparotomy) and
receive a vehicle control.

o Surgery + Analgesic Group: Mice undergo the surgical procedure and receive the test
analgesic (e.g., buprenorphine 0.1 mg/kg).

 Video Acquisition:

o

Place the mouse in a recording chamber with transparent walls.

o Use a high-resolution video camera positioned to capture a clear, frontal view of the
mouse's face.

o Record a 5-10 minute baseline video before the procedure.

o Record 5-10 minute videos at set time points post-procedure (e.g., 2, 4, 8, 24, and 48
hours).

e Image Extraction and Analysis:

o Use software (e.g., Rodent Face Finder®) to automatically extract high-quality still images
of the mouse's face from the video files.[5]

o Upload the extracted images to an automated MGS analysis platform (e.g., PainFace).[3]

o The platform's machine learning model will score each image based on the learned facial
action units.

o Data Interpretation:

o Compare the average MGS scores between the experimental groups at each time point.
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o A significant reduction in the MGS score in the analgesic group compared to the vehicle
group indicates analgesic efficacy.

Workflow for Automated MGS Analysis
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Experimental Phase

Animal Preparation & Acclimation

Baseline Video Recording

Surgical Procedure & Dosing

Post-Operative Video Recording

Data Analysis Phase

Automated Image Extraction

Upload to Analysis Platform

Machine Learning Scoring (MGS)

Statistical Comparison of Groups

I
Analgesic Efficacy Determination

Transduction Transmission

Brain (Thalamus, Cortex) Processing Pain Perception & Response

Noxious Stimulus Peripheral Nociceptor Spinal Cord (Dorsal Horn)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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